Cas no 490039-83-3 (2-Iodo-4-methoxybenzonitrile)

2-Iodo-4-methoxybenzonitrile structure
2-Iodo-4-methoxybenzonitrile structure
Product Name:2-Iodo-4-methoxybenzonitrile
CAS No:490039-83-3
MF:C8H6INO
MW:259.043814182281
CID:2652297
PubChem ID:10890595
Update Time:2025-08-03

2-Iodo-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-4-methoxybenzonitrile
    • E81541
    • 2-iodo-4-methoxy-benzonitrile
    • CS-0131329
    • BS-51190
    • MFCD15527338
    • DB-377500
    • EN300-7720824
    • XH1402
    • SCHEMBL3516180
    • 490039-83-3
    • Inchi: 1S/C8H6INO/c1-11-7-3-2-6(5-10)8(9)4-7/h2-4H,1H3
    • InChI Key: AZAICPHBIPICLD-UHFFFAOYSA-N
    • SMILES: IC1=C(C#N)C=CC(=C1)OC

Computed Properties

  • Exact Mass: 258.94941g/mol
  • Monoisotopic Mass: 258.94941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.34 g/l) (25 º C),

2-Iodo-4-methoxybenzonitrile Pricemore >>

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